Cas no 2098097-82-4 (Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate)

• Product Name: Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate
• CAS No: 2098097-82-4
• MF: C₇H₉F₂NO₂
• MW: 177.14866900444
• CID: 5724709
• PubChem ID: 122238911
• Update Time: 2025-07-22

Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-22378116
• AKOS040811861
• methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate
• F1967-6848
• 2098097-82-4
• 3-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-, methyl ester
• Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate

• Inchi： 1S/C7H9F2NO2/c1-12-5(11)6-3-10-2-4(6)7(6,8)9/h4,10H,2-3H2,1H3
• InChI Key： CXTRIMCAFUCSJJ-UHFFFAOYSA-N
• SMILES： FC1(C2CNCC21C(=O)OC)F

Computed Properties

• Exact Mass: 177.06013485g/mol
• Monoisotopic Mass: 177.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 188.3±40.0 °C(Predicted)
• pka: 6.56±0.60(Predicted)

Additional information on Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate

Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2098097-82-4): A Comprehensive Overview

Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2098097-82-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural and functional properties. This compound belongs to the class of bicyclic azaboranes, which are known for their versatile applications in drug discovery and material science. The presence of fluorine atoms and an azabicyclo structure imparts distinct chemical reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate consists of a bicyclic framework with a nitrogen atom incorporated into the ring system, which influences its electronic properties and potential biological interactions. The two fluorine substituents at the 6-position enhance the compound's lipophilicity and metabolic stability, characteristics that are highly desirable in pharmaceutical applications. These features contribute to its potential role as a building block in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate drug efficacy and pharmacokinetic profiles. The fluorine atoms in Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate can participate in various non-covalent interactions with biological targets, such as proteins and nucleic acids, thereby enhancing binding affinity and selectivity. This property has been exploited in the design of small-molecule inhibitors and agonists for treating a wide range of diseases.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex pharmacophores. The azabicyclo structure provides a rigid scaffold that can be modified through functional group transformations to create diverse chemical entities. Researchers have leveraged this flexibility to develop novel compounds with enhanced pharmacological properties. For instance, derivatives of Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate have been investigated for their potential antiviral and anti-inflammatory activities.

The synthesis of Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to construct the desired molecular framework efficiently. The use of these methodologies underscores the compound's importance in modern synthetic chemistry.

Recent studies have highlighted the potential applications of Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate in drug development through its incorporation into novel therapeutic agents. For example, researchers have explored its use as a key intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The fluorinated azabicyclo structure offers unique interactions with target enzymes, leading to improved drug potency and selectivity.

The pharmacokinetic profile of compounds derived from Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate is another area of active investigation. The presence of fluorine atoms can influence metabolic pathways, leading to extended half-lives and reduced clearance rates upon administration. This characteristic is particularly advantageous for drugs that require prolonged therapeutic effects or frequent dosing regimens.

In conclusion, Methyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications in drug discovery and development. Its role as a key intermediate in synthesizing complex bioactive molecules underscores its importance in modern medicinal chemistry research.